N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-(2,4-dichlorophenoxy)propanoate
• InChI: InChI=1S/C15H13Cl2N3O3/c1-9(22-13-5-4-11(16)7-12(13)17)15(21)23-20-14(18)10-3-2-6-19-8-10/h2-9H,1H3,(H2,18,20)
• InChI Key: GMKDSDJIPAINCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)ON=C(C1=CN=CC=C1)N)OC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: CC(C(=O)O/N=C(/C1=CN=CC=C1)\N)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2N3O3
• Molecular Weight: 354.2 g/mol

Description

N-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}-3-pyridinecarboximidamide, commonly known as DPCPX, is a potent and selective adenosine A1 receptor antagonist. It was first synthesized in the 1980s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

DPCPX works by blocking the binding of adenosine to the A1 receptor, thereby preventing its activation. This results in a decrease in the inhibitory effects of adenosine on neurotransmitter release, leading to increased neuronal activity.
Biochemical and Physiological Effects:
DPCPX has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of acetylcholine in the hippocampus, which is involved in learning and memory processes. It has also been shown to decrease the release of dopamine in the striatum, which is involved in motor control.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPCPX in lab experiments is its high affinity and selectivity for the adenosine A1 receptor. This allows for more precise and targeted studies of this receptor. However, one limitation of using DPCPX is that it can have off-target effects on other adenosine receptor subtypes, which can complicate data interpretation.

Future Directions

There are many potential future directions for research involving DPCPX. One area of interest is its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its role in modulating the immune system, which could have implications for the treatment of autoimmune diseases. Additionally, further studies are needed to fully understand the mechanisms underlying its effects on neurotransmitter release and how these effects may be modulated in different brain regions.

Synthesis Methods

DPCPX can be synthesized through a multi-step process involving the reaction of 2,4-dichlorophenol with propionic anhydride to form the intermediate 2,4-dichlorophenyl propionate. This intermediate is then reacted with 3-pyridinecarboxylic acid to form DPCPX.

Scientific Research Applications

DPCPX has been widely used in scientific research as a pharmacological tool to study the adenosine A1 receptor. It has been shown to have high affinity and selectivity for this receptor, making it an ideal ligand for studying its role in various physiological processes.